Cas no 1225790-22-6 (3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol)

• Product Name: 3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol
• CAS No: 1225790-22-6
• MF: C₁₂H₁₅F₃O
• MW: 232.242114305496
• CID: 1032719
• PubChem ID: 46856400
• Update Time: 2025-05-19

3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol
• AK120488
• KB-236509
• MolPort-008-662-973
• S01-0673
• SBB068940
• 3-methyl-1-[4-(trifluoromethyl)phenyl]butan-1-ol
• FPPABMDSAXPFQU-UHFFFAOYSA-N
• DB-012094
• DTXSID70676812
• 1225790-22-6
• AKOS012083866

• MDL： MFCD12755827
• Inchi： 1S/C12H15F3O/c1-8(2)7-11(16)9-3-5-10(6-4-9)12(13,14)15/h3-6,8,11,16H,7H2,1-2H3
• InChI Key： FPPABMDSAXPFQU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC(C)C)O)(F)F

Computed Properties

• Exact Mass: 232.10749958g/mol
• Monoisotopic Mass: 232.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 267 ºC
• Flash Point: 115 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol

3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol: A Comprehensive Overview

3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol (CAS No. 1225790-22-6) is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound, often referred to as 3-methylbutan-1-ol derivative, is characterized by its trifluoromethyl-substituted phenyl group and its secondary alcohol functionality, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 3-methylbutan-1-ol derivative involves a multi-step process that typically begins with the preparation of the trifluoromethyl-substituted benzene ring. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the phenyl-trifluoromethyl moiety. These methods not only enhance yield but also improve the overall sustainability of the synthesis pathway.

One of the most notable applications of 3-methylbutan-1-ol derivative is in the field of pharmaceutical chemistry. Its structure, particularly the trifluoromethyl group, contributes to unique pharmacokinetic properties, including enhanced bioavailability and stability. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas, such as oncology and inflammation. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising anti-cancer activity by modulating key signaling pathways.

In addition to its pharmaceutical applications, 3-methylbutan-1-ol derivative has found utility in agrochemicals and materials science. Its ability to act as a modulator of enzyme activity makes it a candidate for developing new generations of pesticides and herbicides. Furthermore, researchers have investigated its role in polymer chemistry, where it serves as a building block for creating advanced materials with tailored properties, such as improved thermal stability and mechanical strength.

The physical properties of 3-methylbutan-1-ol derivative are equally intriguing. It has a melting point of approximately -40°C and a boiling point around 185°C under standard conditions. These characteristics make it suitable for use in various industrial processes that require stability over a wide temperature range. Recent spectroscopic analyses have also revealed insights into its molecular interactions, particularly its ability to form hydrogen bonds due to the hydroxyl group, which influences its solubility and reactivity.

From an environmental standpoint, understanding the fate and behavior of 3-methylbutan-1-ol derivative in natural systems is crucial. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to assess its long-term impact on aquatic ecosystems and develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, 3-methylbutan-1-ol derivative (CAS No. 1225790-22-6) stands out as a multifaceted compound with vast potential across diverse industries. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemistry. As research continues to uncover new facets of its properties and uses, this compound is poised to make even greater contributions to scientific progress.